3-Methoxy-2,5-dimethylpyridine

• CAS RN: 105623-63-0
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 3-methoxy-2,5-dimethylpyridine
• InChI: InChI=1S/C8H11NO/c1-6-4-8(10-3)7(2)9-5-6/h4-5H,1-3H3
• InChI Key: SSHOFPRHAXXBPB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N=C1)C)OC
• synonyms: Pyridine, 3-methoxy-2,5-dimethyl- (9CI)

Description

3-Methoxy-2,5-dimethylpyridine (MDMP) is a chemical compound that belongs to the pyridine family. It is a colorless liquid that has a distinct odor and is soluble in water. MDMP has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

3-Methoxy-2,5-dimethylpyridine exerts its effects through various mechanisms. It has been shown to act as a free radical scavenger, which can prevent oxidative damage to cells. 3-Methoxy-2,5-dimethylpyridine also inhibits the production of inflammatory cytokines, which can reduce inflammation. Furthermore, 3-Methoxy-2,5-dimethylpyridine has been shown to modulate the activity of certain enzymes, which can affect various biochemical processes in the body.
Biochemical and Physiological Effects:
3-Methoxy-2,5-dimethylpyridine has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which can improve overall cellular health. 3-Methoxy-2,5-dimethylpyridine has also been shown to improve cognitive function and memory, making it a potential candidate for the treatment of cognitive disorders. Furthermore, 3-Methoxy-2,5-dimethylpyridine has been shown to have anti-tumor properties, which could be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methoxy-2,5-dimethylpyridine in lab experiments is its relatively simple synthesis method. 3-Methoxy-2,5-dimethylpyridine is also readily available and can be purchased from various chemical suppliers. However, one limitation of using 3-Methoxy-2,5-dimethylpyridine in lab experiments is its potential toxicity. 3-Methoxy-2,5-dimethylpyridine has been shown to be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-Methoxy-2,5-dimethylpyridine. One area of research is the development of 3-Methoxy-2,5-dimethylpyridine-based drugs for the treatment of various diseases. Another area of research is the study of the structure-activity relationship of 3-Methoxy-2,5-dimethylpyridine, which can provide insight into its mechanism of action. Furthermore, the study of the potential toxicity of 3-Methoxy-2,5-dimethylpyridine can help to determine its safety for use in humans. Overall, the study of 3-Methoxy-2,5-dimethylpyridine has the potential to lead to the development of new treatments for various diseases and improve our understanding of cellular processes.

Synthesis Methods

3-Methoxy-2,5-dimethylpyridine can be synthesized using various methods, including the reaction between 2,5-dimethylpyridine and methanol in the presence of a catalyst. Another method involves the reaction between 2,5-dimethylpyridine and diazomethane. The synthesis of 3-Methoxy-2,5-dimethylpyridine is relatively simple and can be achieved using standard laboratory equipment and techniques.

Scientific Research Applications

3-Methoxy-2,5-dimethylpyridine has been extensively studied for its potential applications in various scientific research areas. It has been found to act as a potent antioxidant, which can protect cells from oxidative stress. 3-Methoxy-2,5-dimethylpyridine has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Furthermore, 3-Methoxy-2,5-dimethylpyridine has been studied for its potential neuroprotective properties, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.